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Compound of Interest

Compound Name: 2-Methoxy-6-vinylnaphthalene

Cat. No.: B1203395 Get Quote

An In-Depth Technical Guide to 2-Methoxy-6-vinylnaphthalene: Synthesis, Properties, and

Applications

Introduction
2-Methoxy-6-vinylnaphthalene is a functionalized aromatic hydrocarbon of significant interest

in both materials science and pharmaceutical development. As a derivative of naphthalene, it

possesses a rigid, planar bicyclic aromatic core, which imparts unique thermal and optical

properties to materials derived from it. The presence of a reactive vinyl group makes it a

valuable monomer for polymerization, analogous to styrene, allowing for the creation of

polymers with high refractive indices and thermal stability.[1] Furthermore, the

methoxynaphthalene scaffold is a core structural motif in various biologically active molecules,

positioning 2-methoxy-6-vinylnaphthalene as a critical intermediate in the synthesis of

pharmaceuticals, most notably the non-steroidal anti-inflammatory drug (NSAID) Nabumetone.

[2][3]

This guide provides a comprehensive technical overview for researchers, chemists, and drug

development professionals. It details the compound's nomenclature, physicochemical

properties, robust synthesis protocols, key applications, analytical characterization, and

essential safety protocols, serving as a self-contained resource for laboratory and development

activities.

Nomenclature and Chemical Identification
Precise identification of chemical compounds is critical for regulatory compliance, literature

searches, and experimental reproducibility. 2-Methoxy-6-vinylnaphthalene is known by
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several names in commercial and academic literature.

Identifier Value

IUPAC Name 2-ethenyl-6-methoxynaphthalene[4]

Common Synonyms
6-Methoxy-2-vinylnaphthalene, Methyl 6-Vinyl-2-

naphthyl Ether, (6-Methoxy-2-naphthyl)ethene

CAS Number 63444-51-9[4]

Molecular Formula C₁₃H₁₂O[4]

SMILES COC1=CC2=C(C=C1)C=C(C=C2)C=C[4]

InChIKey DGQUMYDUFBBKPK-UHFFFAOYSA-N[4]

Physicochemical and Safety Properties
Understanding the physical properties and hazard profile is fundamental to the safe handling,

storage, and application of this compound.

Property Value Source(s)

Molecular Weight 184.23 g/mol [4]

Appearance
White to light yellow/beige

crystalline powder
[5]

Melting Point 92.0 - 96.0 °C

Density ~1.061 g/cm³ (predicted) [5]

Storage Temperature
0 - 10°C (Refrigerated), Heat

Sensitive

GHS Hazard Codes

H315: Causes skin

irritationH319: Causes serious

eye irritation

[4]

GHS Pictogram Warning [4]
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Synthesis and Reaction Pathways
The most reliable and common method for synthesizing 2-methoxy-6-vinylnaphthalene
involves the conversion of the carbonyl group of a suitable precursor, such as 6-methoxy-2-

naphthaldehyde, into a vinyl group. The Wittig reaction is exceptionally well-suited for this

transformation, offering high yields and specificity.[6][7]

General Synthesis Workflow via Wittig Reaction
The overall process involves two primary stages: the preparation of the Wittig reagent (a

phosphonium ylide) and its subsequent reaction with the naphthaldehyde precursor.
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Part 1: Wittig Reagent Preparation

Part 2: Olefination

Triphenylphosphine

Methyltriphenylphosphonium
Bromide

SN2 Reaction

Methyl Bromide

Phosphonium Ylide
(Wittig Reagent)

Deprotonation

Strong Base
(e.g., n-BuLi)

2-Methoxy-6-vinylnaphthalene

Wittig Reaction

6-Methoxy-2-naphthaldehyde

Triphenylphosphine Oxide

Formation of
stable byproduct
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Polymer Science Pharmaceutical Synthesis

2-Methoxy-6-vinylnaphthalene

Vinyl Group Methoxynaphthalene Core

Specialty Polymers

Radical Polymerization

Key Precursor / Intermediate

Structural Scaffold

Properties:
- High Refractive Index
- High Thermal Stability (Tg)
- Low Moisture Absorption

Nabumetone (NSAID)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [synonyms for 2-Methoxy-6-vinylnaphthalene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203395#synonyms-for-2-methoxy-6-
vinylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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